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Compound of Interest

Compound Name: Fluopimomide

Cat. No.: B1447720 Get Quote

A Note on Fluopimomide: As of late 2025, publicly available research on the specific use of

Fluopimomide for the management of cucumber downy mildew, caused by

Pseudoperonospora cubensis, is limited. Fluopimomide is a novel fungicide known to possess

nematicidal and some fungicidal properties, particularly with activity as a succinate

dehydrogenase inhibitor[1]. While one commercial product lists a combination of Fluopicolide

and Dimethomorph for controlling downy mildew, detailed efficacy data and specific protocols

for Fluopimomide against this pathogen are not extensively documented in the provided

search results[2].

Therefore, these application notes will serve as a comprehensive guide for researchers,

scientists, and drug development professionals on the management of cucumber downy

mildew, utilizing data and protocols from well-established and effective fungicides as a model.

The methodologies and data presentation formats provided herein can be adapted for the

evaluation of new active ingredients like Fluopimomide.

Overview of Key Fungicides for Cucumber Downy
Mildew Management
The management of cucumber downy mildew relies on a robust fungicide program that

incorporates multiple modes of action to prevent the development of resistance. The pathogen,

Pseudoperonospora cubensis, has a high potential to develop resistance to single-site

fungicides[3][4][5]. Below is an overview of selected fungicides with proven efficacy against this

pathogen.
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Oxathiapiprolin: A novel fungicide belonging to the piperidinyl-thiazole-isoxazoline class

(FRAC Code 49). It targets an oxysterol-binding protein (OSBP) in oomycetes, disrupting

lipid metabolism and other cellular processes. It has demonstrated high intrinsic activity

against P. cubensis both preventatively and curatively.

Cyazofamid: A quinone inside inhibitor (QoI) fungicide (FRAC Code 21) that is highly

effective against oomycete pathogens. It provides excellent preventative activity against P.

cubensis.

Mandipropamid: A carboxylic acid amide (CAA) fungicide (FRAC Code 40) that inhibits

cellulose synthase, a key enzyme in cell wall biosynthesis in oomycetes.

Fluopicolide: An acylpicolide fungicide (FRAC Code 43) that affects spectrin-like proteins in

the cytoskeleton of oomycetes. This mode of action is distinct from many other oomycete

fungicides.

Quantitative Efficacy Data of Selected Fungicides
The following table summarizes the efficacy of several key fungicides against cucumber downy

mildew from various studies. This data is crucial for selecting appropriate candidates for

disease management programs and for comparative studies.
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Fungicide FRAC Code Mode of Action Efficacy Data Reference(s)

Oxathiapiprolin 49

Oxysterol-

binding protein

inhibitor

>90% disease

severity

suppression in

bioassays. EC50

values of 4.5 and

13.9 ppm on

cucumber in

spring and fall

field trials,

respectively.

Cyazofamid 21
Quinone inside

inhibitor (QiI)

Excellent

preventative

activity at 0.4-1.6

mg/L. Effective in

every bioassay

conducted

between 2016-

2019. >80%

suppression of

downy mildew in

bioassay studies.

Mandipropamid 40
Carboxylic acid

amide (CAA)

Ineffective in 6 of

7 bioassays in

one study,

indicating

potential

resistance.

Fluopicolide 43
Affects spectrin-

like proteins

Field activity of

<1 week in

Florida field

conditions.

Ineffective in 4 of

9 bioassays in

another study.
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Zoxamide +

Chlorothalonil
22 + M5

Microtubule

dynamics

inhibitor + Multi-

site contact

Consistently

suppressed

disease severity

by >90% in

bioassays.

Metalaxyl/Mefen

oxam +

Mancozeb

4 + M3

RNA polymerase

I inhibitor + Multi-

site contact

Minimum

disease severity

of 9.59% in field

trials compared

to 79.48% in

untreated

control.

Experimental Protocols
Detailed and standardized protocols are essential for the accurate evaluation of fungicide

efficacy.

Protocol 3.1: In Vitro Fungicide Efficacy Assessment
using a Leaf Disc Bioassay
This protocol is adapted from methodologies used to assess fungicide sensitivity in P. cubensis.

Objective: To determine the in vitro efficacy (e.g., EC50) of a test compound against

Pseudoperonospora cubensis.

Materials:

Young, fully expanded cucumber leaves (susceptible cultivar, e.g., 'Vlaspik').

Test fungicide and appropriate solvent (e.g., DMSO).

Sterile distilled water.

Petri dishes (9 cm) with moist filter paper.

Cork borer (1.5 cm diameter).
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Micropipettes.

Sporangial suspension of P. cubensis (1 x 10^4 sporangia/mL).

Growth chamber with controlled temperature (20°C), humidity (>90%), and photoperiod (12h

light/12h dark).

Procedure:

Leaf Disc Preparation: Collect healthy, young cucumber leaves. Use a cork borer to cut

uniform leaf discs. Place the discs with the abaxial (lower) side up in Petri dishes containing

moist filter paper.

Fungicide Application: Prepare serial dilutions of the test fungicide. Apply a small, uniform

volume (e.g., 20 µL) of each fungicide concentration to the surface of the leaf discs and

spread evenly. Allow the discs to dry in a laminar flow hood. A control group should be

treated with the solvent only.

Inoculation: Prepare a sporangial suspension of P. cubensis in sterile distilled water. Place a

droplet (e.g., 10 µL) of the suspension onto the center of each leaf disc.

Incubation: Seal the Petri dishes with parafilm and incubate in a growth chamber under

controlled conditions.

Disease Assessment: After 7-10 days, assess the percentage of the leaf disc area covered

with sporulation for each treatment.

Data Analysis: Calculate the percentage of disease inhibition relative to the control. Use

probit analysis to determine the EC50 value (the effective concentration that inhibits 50% of

sporulation).

Protocol 3.2: Field Trial Protocol for Efficacy Evaluation
This protocol is based on standard field trial designs for assessing fungicide performance

against cucumber downy mildew.

Objective: To evaluate the field efficacy of a test fungicide in preventing or controlling cucumber

downy mildew.
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Materials and Setup:

Cucumber seeds (susceptible cultivar).

Standard field plot preparation equipment.

Randomized Complete Block Design (RCBD) with at least four replications.

CO2-pressurized backpack sprayer with appropriate nozzles.

Test fungicide(s) and a non-treated control.

Standard agronomic inputs (fertilizer, irrigation).

Procedure:

Plot Establishment: Establish experimental plots of a standard size (e.g., 14-ft long single

beds) with buffer zones between plots to minimize spray drift.

Planting and Maintenance: Direct seed or transplant cucumber plants at a standard spacing.

Maintain the crop using standard commercial practices for irrigation and fertilization.

Fungicide Application: Begin fungicide applications preventatively or at the first sign of

disease, as per the experimental design. Apply treatments at regular intervals (e.g., 7-10

days) using a calibrated sprayer to ensure uniform coverage.

Disease Assessment: Assess disease severity weekly, beginning before the first expected

symptoms. Use a standardized rating scale, such as a 0-9 scale where 0 = no disease and 9

= >80% of leaf area affected or dead plant.

Data Collection: In addition to disease severity, collect data on marketable yield to assess

the economic benefit of the treatment.

Data Analysis: Calculate the Area Under the Disease Progress Curve (AUDPC) from the

weekly severity ratings. Analyze disease severity and yield data using Analysis of Variance

(ANOVA) and a means separation test (e.g., Fisher's LSD) to determine significant

differences between treatments.
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Visualization of Mechanisms and Workflows
Diagram 4.1: Fungicide Mode of Action - Oxathiapiprolin
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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